4-{[(1E)-(5-bromo-2-hydroxyphenyl)methylene]amino}benzonitrile

• IUPAC Name: 4-[(5-bromo-2-hydroxyphenyl)methylideneamino]benzonitrile
• InChI: InChI=1S/C14H9BrN2O/c15-12-3-6-14(18)11(7-12)9-17-13-4-1-10(8-16)2-5-13/h1-7,9,18H
• InChI Key: LEPBXPMGCAPKPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)N=CC2=C(C=CC(=C2)Br)O
• Molecular Formula: C14H9BrN2O
• Molecular Weight: 301.14 g/mol

Description

The compound “4-{[(1E)-(5-bromo-2-hydroxyphenyl)methylene]amino}benzonitrile” is a versatile material used in scientific research. It has a molecular formula of C14H9BrN2O and a molecular weight of 301.14. It is primarily used for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound is complex, offering intriguing possibilities for studying molecular interactions. The molecular formula is C14H9BrN2O, indicating it contains carbon, hydrogen, bromine, nitrogen, and oxygen.

Scientific Research Applications

Synthesis and Reactivity

Compounds similar to "4-{[(1E)-(5-bromo-2-hydroxyphenyl)methylene]amino}benzonitrile" often serve as intermediates in the synthesis of complex molecules. For example, research by Gu et al. (2009) on "A Practical Synthesis of 5,5′-Methylene-bis(benzotriazole)" discusses the development of a practical method for preparing methylene-linked compounds, which are valuable in the production of metal passivators and light-sensitive materials, highlighting the importance of such compounds in green chemistry and material science (Gu et al., 2009).

Potential Biological Activity

Research on thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl by Ashby et al. (1978) evaluated their potential carcinogenicity. The study synthesized and evaluated thiophene analogues for carcinogenic potential, indicating that compounds with aromatic rings and specific functional groups are of interest in toxicology and pharmacology (Ashby et al., 1978).

Supramolecular Chemistry

Benzene-1,3,5-tricarboxamides (BTAs) and similar compounds are significant in supramolecular chemistry due to their self-assembly into nanometer-sized structures, as discussed by Cantekin et al. (2012). These structures are stabilized by hydrogen bonding and have applications in nanotechnology, polymer processing, and biomedical fields, demonstrating the potential of complex aromatic compounds in advanced materials and nanoscience (Cantekin et al., 2012).